Cas no 201467-04-1 (Benzonitrile, 3-amino-6-chloro-2-hydroxy-)

• Product name: Benzonitrile, 3-amino-6-chloro-2-hydroxy-
• CAS No: 201467-04-1
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 3885500
• PubChem ID: 21714405

Benzonitrile, 3-amino-6-chloro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-amino-6-chloro-2-hydroxy-
• 3-AMINO-6-CHLORO-2-HYDROXYBENZONITRILE
• 201467-04-1
• SCHEMBL7861323
• WGSIASJJWGOPDS-UHFFFAOYSA-N
• 2-hydroxy-3-cyano-4-chloroaniline
• 2-amino-5-chloro6-cyanophenol

• Inchi： InChI=1S/C7H5ClN2O/c8-5-1-2-6(10)7(11)4(5)3-9/h1-2,11H,10H2
• InChI Key： WGSIASJJWGOPDS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 168.0090405Da
• Monoisotopic Mass: 168.0090405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70Ų